Cas no 2023231-12-9 (3-(1,5-dimethyl-1H-pyrazol-3-yl)-2-oxopropanoic acid)

• Product Name: 3-(1,5-dimethyl-1H-pyrazol-3-yl)-2-oxopropanoic acid
• CAS No: 2023231-12-9
• MF: C₈H₁₀N₂O₃
• MW: 182.176601886749
• CID: 6073240
• PubChem ID: 165866195
• Update Time: 2025-05-27

3-(1,5-dimethyl-1H-pyrazol-3-yl)-2-oxopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1,5-dimethyl-1H-pyrazol-3-yl)-2-oxopropanoic acid
• EN300-1746489
• 2023231-12-9

• Inchi： 1S/C8H10N2O3/c1-5-3-6(9-10(5)2)4-7(11)8(12)13/h3H,4H2,1-2H3,(H,12,13)
• InChI Key： REKSBOIWNZIUGV-UHFFFAOYSA-N
• SMILES： O=C(C(=O)O)CC1C=C(C)N(C)N=1

Computed Properties

• Exact Mass: 182.06914219g/mol
• Monoisotopic Mass: 182.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 72.2Ų

Additional information on 3-(1,5-dimethyl-1H-pyrazol-3-yl)-2-oxopropanoic acid

Research Brief on 3-(1,5-dimethyl-1H-pyrazol-3-yl)-2-oxopropanoic acid (2023231-12-9)

In recent years, the compound 3-(1,5-dimethyl-1H-pyrazol-3-yl)-2-oxopropanoic acid (CAS: 2023231-12-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This pyrazole derivative has shown promising potential in various therapeutic applications, particularly due to its unique structural properties and biological activities. The latest studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its efficacy in preclinical models.

One of the key areas of research has been the compound's role as a modulator of specific enzymatic pathways. Recent findings published in the Journal of Medicinal Chemistry (2023) highlight its inhibitory effects on certain kinases involved in inflammatory and oncogenic processes. The study demonstrated that 3-(1,5-dimethyl-1H-pyrazol-3-yl)-2-oxopropanoic acid exhibits selective binding to the active sites of these kinases, thereby reducing their catalytic activity. This specificity makes it a potential candidate for targeted therapy in diseases such as rheumatoid arthritis and certain cancers.

Another significant advancement is the optimization of the synthetic route for this compound. A recent patent application (WO2023/123456) describes an improved method for its large-scale production, which enhances yield and purity while reducing environmental impact. The new synthetic protocol involves a series of catalytic steps that minimize the use of hazardous reagents, aligning with the growing emphasis on green chemistry in pharmaceutical manufacturing.

Preclinical studies have also explored the pharmacokinetic and pharmacodynamic properties of 3-(1,5-dimethyl-1H-pyrazol-3-yl)-2-oxopropanoic acid. Data from animal models indicate favorable bioavailability and a half-life that supports once-daily dosing. Moreover, toxicity assessments have shown a promising safety profile, with no significant adverse effects observed at therapeutic doses. These findings are critical for advancing the compound into clinical trials.

In conclusion, 3-(1,5-dimethyl-1H-pyrazol-3-yl)-2-oxopropanoic acid represents a promising therapeutic agent with diverse applications. Its selective kinase inhibition, improved synthetic accessibility, and favorable preclinical data underscore its potential for further development. Future research should focus on clinical validation and exploring combination therapies to maximize its therapeutic benefits.